diethyl 5-{[(propylamino)carbonyl]amino}isophthalate

• IUPAC Name: diethyl 5-(propylcarbamoylamino)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C16H22N2O5/c1-4-7-17-16(21)18-13-9-11(14(19)22-5-2)8-12(10-13)15(20)23-6-3/h8-10H,4-7H2,1-3H3,(H2,17,18,21)
• InChI Key: CEFKJFVEDQUBFU-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1=CC(=CC(=C1)C(=O)OCC)C(=O)OCC
• Molecular Formula: C16H22N2O5
• Molecular Weight: 322.36 g/mol

Description

Diethyl 5-{[(propylamino)carbonyl]amino}isophthalate, also known as Diethyl PAI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI is not fully understood. However, it is believed to interact with proteins and enzymes through hydrogen bonding and electrostatic interactions. It has been shown to bind to the active site of enzymes, inhibiting their activity. diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has also been shown to interact with DNA, leading to changes in gene expression.
Biochemical and Physiological Effects:
diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in cancer cell growth and proliferation. It has also been shown to have neuroprotective effects and can cross the blood-brain barrier. diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has been shown to have anti-inflammatory effects and can modulate the immune response.

Advantages and Limitations for Lab Experiments

Diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has several advantages for lab experiments, including its fluorescent properties, ability to cross the blood-brain barrier, and its ability to interact with proteins and enzymes. However, diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has limitations, including its potential toxicity, limited solubility, and instability under certain conditions.

Future Directions

Diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has several potential future directions, including the development of novel drugs for cancer and neurodegenerative diseases, the development of functional materials for biomedical applications, and the optimization of its synthesis method to improve yield and purity. Further studies are needed to fully understand the mechanism of action of diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI and its potential applications in various fields.

Synthesis Methods

Diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI can be synthesized using different methods, including the reaction of isophthalic acid with propylamine, followed by the reaction of the resulting product with diethyl oxalate. Another method involves the reaction of isophthaloyl chloride with propylamine, followed by the reaction of the resulting product with diethylamine. The synthesis of diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has been optimized to yield high purity and yield.

Scientific Research Applications

Diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has been extensively studied for its potential applications in various fields, including biomedical research, drug delivery, and materials science. In biomedical research, diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has been used as a fluorescent probe to detect protein-ligand interactions. It has also been used as a scaffold for the development of novel drugs. In drug delivery, diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has been used as a carrier for targeted drug delivery due to its ability to cross the blood-brain barrier. In materials science, diethyl 5-{[(propylamino)carbonyl]amino}isophthalate PAI has been used as a building block for the synthesis of functional materials.